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Compound of Interest

Compound Name:
3-chloro-N-pyridin-4-

ylpropanamide

Cat. No.: B3144400 Get Quote

Introduction
This technical guide aims to provide a detailed overview of the crystal structure of 3-chloro-N-
pyridin-4-ylpropanamide, a molecule of interest in medicinal chemistry and materials science.

Understanding the three-dimensional arrangement of atoms and molecules in the crystalline

state is fundamental to elucidating its physicochemical properties, guiding synthetic efforts, and

predicting its behavior in biological systems. However, a comprehensive search of publicly

available scientific literature and crystallographic databases reveals that the specific crystal

structure of 3-chloro-N-pyridin-4-ylpropanamide has not yet been determined and reported.

This document will, therefore, outline the current state of knowledge, provide information on

related compounds, and detail the necessary experimental protocols for any future

determination of its crystal structure.

Molecular Structure and Properties
While the crystal structure is not available, the molecular structure and basic properties of 3-
chloro-N-pyridin-4-ylpropanamide can be described.

Molecular Formula: C₈H₉ClN₂O

Molecular Weight: 184.63 g/mol
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IUPAC Name: 3-chloro-N-(pyridin-4-yl)propanamide

The molecule consists of a pyridine ring linked via an amide group to a 3-chloropropane tail.

The presence of the pyridine nitrogen, the amide linkage, and the alkyl chloride offers multiple

sites for hydrogen bonding and other intermolecular interactions, which would be key features

in its crystal packing.

A diagram of the logical synthesis workflow is presented below.
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Synthesis Workflow for 3-chloro-N-pyridin-4-ylpropanamide
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Experimental Workflow for Crystal Structure Determination
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To cite this document: BenchChem. [In-depth Technical Guide: 3-chloro-N-pyridin-4-
ylpropanamide Crystal Structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3144400#3-chloro-n-pyridin-4-ylpropanamide-crystal-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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